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Chemical Properties & Experimental Toxicity Data

The table below summarizes key identifiers, calculated physical-chemical properties, and findings from a

developmental toxicity study in rats [1] [2] [3].

Property Isononanol (INA) Isodecanol (IDA)

CAS Registry
Number

27458-94-2 [2] 25339-17-7 [3]

Molecular Formula C₉H₂₀O [2] C₁₀H₂₂O [3]

Molecular Weight 144.58 g/mol [2] 158.85 g/mol [3]

Calculated Log Kow 3.22 [2] 3.71 [3]

Calculated Water
Solubility

459.7 mg/L @ 25°C [2] 151.8 mg/L @ 25°C [3]

Developmental
Toxicity (Rat)

Maternal & fetal toxicity at 7.5

& 10 mmol/kg/day [1] [2]

Maternal toxicity at 10 mmol/kg/day; low

incidence of fetal effects at 10 mmol/kg/day
[1] [3]
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Property Isononanol (INA) Isodecanol (IDA)

Significant
Malformations

Statistically significant
increase at 7.5 mmol/kg/day

[1] [2]

Low incidence of rare malformations at 10
mmol/kg/day [1] [3]

Experimental Protocol: Developmental Toxicity

The key experimental data comes from a standardized prenatal developmental toxicity study. The

methodology is summarized below [1]:

Objective: To evaluate the potential of the test materials to cause developmental effects, including
malformations, in pregnant rats and their fetuses.

Test System: Wistar rats (commonly used strain in toxicology).
Dosing Regimen:

Route: Oral administration (gavage).
Doses: Equimolar doses of 0 (control), 1, 5, 7.5, and 10 mmol/kg/day.

Duration: Dosing occurred daily during the period of major organogenesis (gestation days 6 to
15).

Observations:
Maternal: Clinical signs, body weight, and feed consumption were monitored.

Developmental: Following cesarean section on gestation day 20, fetuses were examined for
external, visceral, and skeletal alterations.

Data Analysis: Statistical methods were applied to compare treated groups to the control group to
determine significant effects.

This workflow outlines the key stages of the developmental toxicity study:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9216748/
https://www.sciencedirect.com/science/article/abs/pii/S0278691510003108
https://pubmed.ncbi.nlm.nih.gov/9216748/
https://www.sciencedirect.com/science/article/abs/pii/S0278691510003078
https://pubmed.ncbi.nlm.nih.gov/9216748/
https://www.smolecule.com/products/s8109490?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Study Initiation
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Performance and Application Context

While direct experimental "performance" data for drug development is scarce, these chemicals have distinct

properties that inform their use:
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Structural and Functional Roles: Both are branched-chain primary alcohols used as intermediates

or ingredients. Isodecanol's higher molecular weight and log Kow suggest greater lipophilicity, which
can influence skin penetration and distribution in biological systems [2] [3].

Industrial Application and R&D Trends: Both are used in plasticizers, lubricants, and surfactants [4]
[5]. Isononanol's market is heavily driven by its use in flexible PVC plasticizers[DINP], while both see

use in personal care and cosmetics as fragrance ingredients or emollients [2] [3] [6]. This indicates
their functional properties like solvency and stability are valued in formulations.

Toxicology Insights: The developmental toxicity study shows that the potential for adverse effects
must be evaluated on a case-by-case basis, as the branched-chain alcohols tested showed

"differential responses" [1]. This is a critical consideration for any pharmaceutical or cosmetic
application.

How to Proceed with Your Research

The available public data provides a strong foundation in toxicology but is limited for direct drug

development comparisons. You can deepen your research by:

Consulting Specialty Databases: Search deeper into toxicology and chemical databases like

TOXNET, EPA's CompTox, or commercial chemical safety data sources for more endpoint studies.
Investigating Patent Literature: Search patent filings in your specific application area (e.g.,

"transdermal penetration enhancers") for proprietary performance data on these compounds.
Supplier Inquiry: Contact technical departments of major chemical manufacturers (e.g., BASF,

Evonik, KH Neochem) for confidential technical data sheets and application notes [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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